methyl 4-[3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2,5-dioxopyrrolidin-1-yl]benzoate

• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol
• IUPAC Name: methyl 4-[3-(5,6-dimethylbenzimidazol-1-yl)-2,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C21H19N3O4/c1-12-8-16-17(9-13(12)2)23(11-22-16)18-10-19(25)24(20(18)26)15-6-4-14(5-7-15)21(27)28-3/h4-9,11,18H,10H2,1-3H3
• InChI Key: AULFYADTTHCAON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C=N2)C3CC(=O)N(C3=O)C4=CC=C(C=C4)C(=O)OC

Description

Methyl 4-[3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2,5-dioxopyrrolidin-1-yl]benzoate is a complex organic compound that features a benzimidazole moiety, a pyrrolidine ring, and a benzoate ester. Benzimidazole derivatives are known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 4-[3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2,5-dioxopyrrolidin-1-yl]benzoate typically involves the following steps:

Formation of the Benzimidazole Ring: The benzimidazole ring can be synthesized by condensing ortho-phenylenediamine with formic acid or other aldehydes under acidic conditions.

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the reaction of succinic anhydride with amines, followed by cyclization.

Coupling of Benzimidazole and Pyrrolidine Rings: The benzimidazole and pyrrolidine rings are coupled using appropriate linkers and reagents to form the desired intermediate.

Esterification: The final step involves the esterification of the intermediate with methanol in the presence of an acid catalyst to form this compound.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to scale up the production process .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzimidazole ring, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can occur at the carbonyl groups in the pyrrolidine ring, potentially forming alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the benzimidazole ring, where various substituents can be introduced.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophilic reagents like amines, thiols, and halides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions include oxidized benzimidazole derivatives, reduced pyrrolidine derivatives, and various substituted benzimidazole compounds .

Scientific Research Applications

Methyl 4-[3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2,5-dioxopyrrolidin-1-yl]benzoate has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It is studied for its potential biological activities, including antimicrobial, anticancer, and antiviral properties.

Medicine: The compound is investigated for its potential use in drug development, particularly for targeting specific enzymes and receptors.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of methyl 4-[3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2,5-dioxopyrrolidin-1-yl]benzoate involves its interaction with specific molecular targets:

Molecular Targets: The compound targets enzymes and receptors that are involved in various biological processes, such as DNA synthesis, protein synthesis, and cell signaling.

Pathways Involved: The compound can modulate pathways related to cell proliferation, apoptosis, and immune response.

Comparison with Similar Compounds

Similar Compounds

Omeprazole: A benzimidazole derivative used as a proton pump inhibitor.

Thiabendazole: An anthelmintic agent with a benzimidazole core.

Metronidazole: An antibiotic and antiprotozoal agent with a benzimidazole ring.

Uniqueness

Methyl 4-[3-(5,6-dimethyl-1H-benzimidazol-1-yl)-2,5-dioxopyrrolidin-1-yl]benzoate is unique due to its combination of a benzimidazole ring, a pyrrolidine ring, and a benzoate ester. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications .